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Compound of Interest

Compound Name: Isopropyl acetate

Cat. No.: B127838

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical waste are paramount to ensuring a secure and compliant laboratory
environment. Isopropyl acetate, a commonly used solvent, is classified as a highly flammable
liquid and requires specific procedures for its disposal to mitigate risks and adhere to regulatory
standards. This guide provides essential, step-by-step information for the proper disposal of
isopropyl acetate.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of
isopropyl acetate and to take appropriate safety measures.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

e Hand Protection: Use protective gloves resistant to chemicals.

» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2]

» Respiratory Protection: In case of inadequate ventilation or potential for inhalation of vapors,
use respiratory protection.[3]

Handling and Storage:
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o Keep isopropyl acetate away from heat, sparks, open flames, and other ignition sources.[1]
[2][4] No smoking should be permitted in areas where it is handled or stored.[1][2][3]

» Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][2][5]

o Use explosion-proof electrical, ventilating, and lighting equipment.[2][4]

e Ground and bond containers and receiving equipment to prevent static discharge.[1][2][4]
o Use only non-sparking tools when handling containers.[2][6]

Step-by-Step Disposal Procedure

The disposal of isopropyl acetate must be conducted in compliance with all applicable local,
state, and federal regulations.[7] It is the responsibility of the waste generator to correctly
identify and dispose of the chemical waste.[7]

Step 1: Waste Identification and Segregation
» Isopropyl acetate waste must be treated as hazardous waste.[1][3]

e Do not mix isopropyl acetate waste with other waste streams.[5] Keep it in its original or a
properly labeled container.[5]

» Distinguish between unused/uncontaminated isopropyl acetate and contaminated materials
(e.g., used as a solvent, contaminated with other substances). Contaminated materials may
require additional evaluation before disposal.[1]

Step 2: Container Management

o Collect isopropyl acetate waste in a suitable, properly labeled container.[1] The container
should be clearly marked as "Hazardous Waste" and include the name "lsopropyl Acetate."

o Ensure the container is kept tightly closed when not in use to prevent the release of
flammable vapors.[1][2][5]

o Handle empty containers with care as they may contain flammable residual vapors.[3][6][9]
Dispose of them as you would the unused product.[2][5]
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Step 3: On-Site Storage
» Store the hazardous waste container in a designated, well-ventilated, and fireproof area.[9]

e The storage area should be away from incompatible materials such as strong acids and
bases.[9]

Step 4: Professional Disposal

o Contact a licensed professional waste disposal service to handle the disposal of isopropyl
acetate.[2]

o Disposal options may include:

o Incineration: Burning in a chemical incinerator equipped with an afterburner and scrubber
is a common method.[2]

o Solvent Reclamation/Regeneration: In some cases, recycling or regeneration of the
solvent may be possible.[4]

» Never dispose of isopropyl acetate by dumping it into sewers, on the ground, or into any
body of water.[1][2]

Spill Response
In the event of a spill or leak, follow these procedures:

o Evacuate: Immediately evacuate personnel from the spill area, except for those involved in
the cleanup.[2][8]

o Eliminate Ignition Sources: Remove all sources of ignition from the vicinity.[1][2][8]
» Ventilate: Ensure the area is well-ventilated.[1][2]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[2][5]

e Cleanup:
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o For small spills, use an absorbent material like activated charcoal, sand, or other non-
combustible material.[5][8]

o Collect the absorbed material and place it in a covered container for disposal.[8]

o Clean the affected area thoroughly.[5]

e Reporting: Report the spill to the appropriate environmental, health, and safety personnel at
your institution.

Quantitative Data for Isopropyl Acetate

The following table summarizes key quantitative data related to the transport and regulation of
isopropyl acetate.

Parameter Value Reference
UN Number 1220 [2][3][5]
Hazard Class 3 (Flammable Liquid) [21[31[5]
Packing Group I [21[3]1[5]
Proper Shipping Name ISOPROPYL ACETATE [2][3]I5]
Reportable Quantity (RQ) Not listed with a CERCLA RQ [5]

VOC Content 100% [4]

Isopropyl Acetate Disposal Workflow
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Isopropyl Acetate Disposal Workflow

Preparation & Identification

Start: Isopropyl Acetate Waste Generated

Identify as Hazardous Waste [@—

Segregate from Other Waste Evacuate, Ventilate, Contain, Clean Up

Collect Spill Waste

Containment & Stefage

Use Labeled, Sealed Container

;

Store in Designated Safe Area

Final Disposal

Contact Licensed Disposal Vendor

;

Arrange for Professional Transport

Dispose via Incineration or Reclamation

Click to download full resolution via product page

Caption: Workflow for the proper disposal of isopropyl acetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Isopropyl Acetate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127838#isopropyl-acetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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